tert-butyl 4-(5-acetylpyridin-2-yl)piperazine-1-carboxylate
Overview
Description
Synthesis Analysis
While there is no direct information available on the synthesis of “tert-butyl 4-(5-acetylpyridin-2-yl)piperazine-1-carboxylate”, related compounds have been synthesized through various methods . For instance, “tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate” and “tert-butyl 4-(2-hydrazino-2-oxoethyl)piperazine-1-carboxylate” were synthesized and characterized by FT-IR, 1H & 13C NMR and LCMS spectroscopic studies .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(5-acetylpyridin-2-yl)piperazine-1-carboxylate involves the reaction of tert-butyl 4-(2-pyridyl)piperazine-1-carboxylate with acetic anhydride in the presence of a catalyst to form tert-butyl 4-(5-acetylpyridin-2-yl)piperazine-1-carboxylate.", "Starting Materials": [ "tert-butyl 4-(2-pyridyl)piperazine-1-carboxylate", "acetic anhydride", "catalyst" ], "Reaction": [ "Add tert-butyl 4-(2-pyridyl)piperazine-1-carboxylate and acetic anhydride to a reaction flask", "Add a catalyst to the reaction flask", "Heat the reaction mixture to a specific temperature and maintain it for a specific time", "Cool the reaction mixture and filter the precipitate", "Wash the precipitate with a suitable solvent", "Dry the product under vacuum to obtain tert-butyl 4-(5-acetylpyridin-2-yl)piperazine-1-carboxylate" ] } | |
CAS RN |
1823243-08-8 |
Product Name |
tert-butyl 4-(5-acetylpyridin-2-yl)piperazine-1-carboxylate |
Molecular Formula |
C16H23N3O3 |
Molecular Weight |
305.4 |
Purity |
95 |
Origin of Product |
United States |
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